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Compound of Interest

Compound Name: Methyl 2-hydroxydodecanoate

Cat. No.: B164382

An In-depth Technical Guide to Methyl 2-
hydroxydodecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-hydroxydodecanoate is an alpha-hydroxy fatty acid ester. This class of molecules,
more broadly known as fatty acid esters of hydroxy fatty acids (FAHFAS), has garnered
increasing interest in the scientific community for its potential biological activities, including anti-
inflammatory and anti-diabetic properties.[1][2][3] This technical guide provides a
comprehensive overview of the known physical and chemical properties of Methyl 2-
hydroxydodecanoate, along with proposed experimental protocols for its synthesis and
analysis. Furthermore, it explores its potential, yet currently unproven, role in biological
signaling pathways relevant to drug development.

Core Compound Information

Methyl 2-hydroxydodecanoate is identified by the Chemical Abstracts Service (CAS) number
51067-85-7.[4][5][6] Its chemical structure consists of a twelve-carbon aliphatic chain
(dodecanoate) with a hydroxyl group at the alpha-position (carbon 2) and a methyl ester at the
carboxyl group.
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Physical and Chemical Properties

A summary of the available quantitative data for Methyl 2-hydroxydodecanoate is presented
in the tables below. It is important to note that while some experimental data is available, many
of the listed properties are computed. A definitive experimental melting point has not been
identified in the reviewed literature.

ble 1: C | and Physical :

Property Value Source
Molecular Formula C13H2603 PubChem[4]
Molecular Weight 230.34 g/mol PubChem[4]
CAS Number 51067-85-7 PubChem|[4]
Appearance Solid (predicted)

Melting Point Not available

Boiling Point 277.2 °C at 760 mmHg LookChem
Density 0.942 g/cm?3 LookChem
Refractive Index 1.448 LookChem

Table 2: Computed Physicochemical Properties
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Property Value Source
XLogP3-AA 4.5 PubChem[4]
Hydrogen Bond Donor Count 1 PubCheml[4]
Hydrogen Bond Acceptor

3 PubChem[4]
Count
Rotatable Bond Count 11 PubChem[4]
Topological Polar Surface Area  46.5 A2 PubCheml[4]
Log10 of Water Solubility

-3.50 Cheméo[7]
(mol/L)
Octanol/Water Partition

3.051 Cheméo[7]

Coefficient (logPoct/wat)

Table 3: Spectral Data

Data Type Key Features Source

Kovats Retention Index
(Standard non-polar): 1619,

GC-MS _ PubChem[4]
1627; (Semi-standard non-

polar): 1631.5

13C NMR Spectra available PubChem[4]

IR Spectra Vapor phase spectra available PubCheml[4]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Methyl 2-
hydroxydodecanoate are not readily available in the public domain. However, based on
established organic chemistry principles for the synthesis of alpha-hydroxy esters and the
analysis of fatty acid methyl esters (FAMES), the following protocols are proposed.

Proposed Synthesis: Lipase-Catalyzed Esterification
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Enzymatic synthesis using lipases offers a green and selective method for esterification.[3][9]
[10]

Materials:

2-Hydroxydodecanoic acid

Methanol

Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)
Anhydrous organic solvent (e.g., hexane, toluene)

Molecular sieves (for water removal)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)
Methodology:

Reaction Setup: In a round-bottom flask, dissolve 2-hydroxydodecanoic acid and a molar
excess of methanol in the chosen anhydrous organic solvent.

Enzyme Addition: Add the immobilized lipase and molecular sieves to the reaction mixture.

Reaction: Stir the mixture at a controlled temperature (e.g., 40-60 °C) and monitor the
reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, filter off the enzyme and molecular sieves.

Purification: Remove the solvent under reduced pressure. The crude product can be purified
by silica gel column chromatography using a gradient of ethyl acetate in hexane.
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Proposed Synthesis Workflow
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Proposed workflow for the lipase-catalyzed synthesis of Methyl 2-hydroxydodecanoate.

Proposed Analytical Protocol: Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a standard and effective technique for the analysis of fatty acid methyl esters.

Instrumentation:
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e Gas chromatograph coupled with a mass spectrometer.
e Capillary column suitable for FAME analysis (e.g., DB-5ms or equivalent).
Methodology:

o Sample Preparation: Prepare a dilute solution of the purified Methyl 2-
hydroxydodecanoate in a volatile solvent like hexane or dichloromethane.

« Injection: Inject a small volume of the sample into the GC.
e GC Separation:

o Injector Temperature: 250 °C

o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a
few minutes, then ramp up to a final temperature (e.g., 280 °C) at a controlled rate.

e MS Detection:
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 40-400.

o Data Analysis: Identify the peak corresponding to Methyl 2-hydroxydodecanoate in the
total ion chromatogram and analyze its mass spectrum for characteristic fragments.
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Proposed GC-MS Analysis Workflow
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Proposed workflow for the GC-MS analysis of Methyl 2-hydroxydodecanoate.

Potential Biological Activity and Signaling Pathways

While there is no direct evidence for the biological activity of Methyl 2-hydroxydodecanoate,
its classification as a fatty acid ester of a hydroxy fatty acid (FAHFA) suggests it may share
properties with other members of this class. FAHFAs are a class of endogenous lipids that have
been shown to possess anti-diabetic and anti-inflammatory effects.[1][2][3] They are known to
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interact with G-protein coupled receptors (GPCRs), such as GPR120, which are involved in
metabolic regulation and inflammatory responses.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by
FAHFAs, and by extension, potentially by Methyl 2-hydroxydodecanoate.
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Hypothetical Signaling Pathway for FAHFAs
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Hypothetical anti-inflammatory signaling pathway potentially modulated by FAHFAs.
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Applications in Drug Development

The potential for Methyl 2-hydroxydodecanoate and other FAHFAs in drug development lies
in their ability to modulate metabolic and inflammatory pathways.[1][2][3] Should this compound
demonstrate significant biological activity, it could be a lead compound for the development of
new therapeutics for conditions such as type 2 diabetes, metabolic syndrome, and chronic
inflammatory diseases. Further research is required to validate these potential applications.

Conclusion

Methyl 2-hydroxydodecanoate is a fatty acid ester with well-defined chemical and physical
properties, although some experimental data, such as its melting point, remain to be
determined. While specific biological functions have not been elucidated, its classification as a
FAHFA suggests potential therapeutic relevance. The proposed synthesis and analytical
protocols in this guide provide a framework for future research into this and related
compounds, which may hold promise for the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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